Cas no 1805000-96-7 (3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine)

3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine structure
1805000-96-7 structure
Product Name:3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine
CAS No:1805000-96-7
MF:C8H5F3N2
MW:186.133911848068
CID:4811925
Update Time:2023-08-19

3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine
    • Inchi: 1S/C8H5F3N2/c9-3-6-2-1-5(4-12)7(13-6)8(10)11/h1-2,8H,3H2
    • InChI Key: WMBKROUXTJSNMV-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CC=C(CF)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 211
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36.7

3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029075747-250mg
3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine
1805000-96-7 97%
250mg
$494.40 2022-04-01
Alichem
A029075747-500mg
3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine
1805000-96-7 97%
500mg
$806.85 2022-04-01
Alichem
A029075747-1g
3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine
1805000-96-7 97%
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